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Compound of Interest

Compound Name: BMS-986189

Cat. No.: B12365895 Get Quote

For researchers, scientists, and drug development professionals, the safe and compliant

disposal of investigational compounds like BMS-986189 is a critical aspect of laboratory

operations. This guide provides essential information and step-by-step procedures for the

proper disposal of BMS-986189, a macrocyclic peptide inhibitor of the PD-1/PD-L1 interaction.

Adherence to these guidelines is crucial to mitigate potential environmental and health risks.

While a specific Safety Data Sheet (SDS) from the manufacturer, Bristol Myers Squibb, is not

publicly available for this research compound, information from supplier SDSs and general

principles for the disposal of peptide-based waste provide a clear framework for its

management.

Key Safety and Hazard Information
BMS-986189 is classified as a hazardous substance with the following key characteristics that

inform disposal procedures:

Acute Oral Toxicity: The compound is harmful if swallowed.

Aquatic Toxicity: It is very toxic to aquatic life with long-lasting effects.

Due to its biological activity as a PD-L1 inhibitor and its environmental toxicity, it is imperative

that BMS-986189 and any contaminated materials are not disposed of through standard

laboratory drains or as general waste.
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Quantitative Data Summary
For easy reference, the following table summarizes key quantitative data for BMS-986189.

Property Value

Molecular Formula C₉₁H₁₃₁N₂₁O₂₁S

Molecular Weight 1887.21 g/mol

Solubility in Water ≥ 1 mg/mL (0.53 mM)

IC₅₀ (PD-1/PD-L1) 1.03 nM

Storage (Powder) -20°C for up to 3 years

Storage (In Solvent) -80°C for up to 1 year

Step-by-Step Disposal Protocol
The recommended procedure for the disposal of BMS-986189 and associated waste is

incineration by a licensed and approved hazardous waste disposal facility. This ensures the

complete destruction of the biologically active peptide and prevents its release into the

environment.

1. Segregation of Waste:

Solid Waste: Collect all solid waste contaminated with BMS-986189, including unused
compound, empty vials, contaminated personal protective equipment (PPE) such as gloves
and lab coats, and any lab consumables (e.g., pipette tips, weighing paper) in a dedicated,
clearly labeled hazardous waste container.
Liquid Waste: Collect all liquid waste containing BMS-986189, including unused stock
solutions, cell culture media, and solvent washes, in a separate, leak-proof, and clearly
labeled hazardous waste container. Do not mix with other chemical waste streams unless
explicitly permitted by your institution's Environmental Health and Safety (EHS) department.

2. Labeling of Waste Containers:

All waste containers must be clearly labeled with the following information:
"Hazardous Waste"
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"BMS-986189"
"Acutely Toxic"
"Environmentally Hazardous"
The GHS pictograms for acute toxicity (oral) and hazardous to the aquatic environment.
Accumulation start date.

3. Storage of Waste:

Store hazardous waste containers in a designated, secure, and well-ventilated secondary
containment area, away from incompatible materials.
Follow your institution's guidelines for the maximum accumulation time for hazardous waste.

4. Arrangement for Disposal:

Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous
waste.
Provide the EHS office with a complete inventory of the waste, including the chemical name
and estimated quantity.
Only licensed hazardous waste contractors should be used for the transportation and final
disposal of the material.

Disposal Workflow Diagram
The following diagram outlines the logical workflow for the proper disposal of BMS-986189 in a

laboratory setting.
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Caption: Workflow for the proper disposal of BMS-986189.

Experimental Protocols Cited
While specific experimental protocols for the disposal of BMS-986189 are not publicly

available, the procedures outlined above are based on established best practices for the

disposal of potent, biologically active, and environmentally hazardous research compounds.

The primary "protocol" for the ultimate disposal of such materials is controlled incineration by a

facility licensed to handle chemical and pharmaceutical waste. This method ensures the

complete thermal destruction of the peptide, mitigating any potential for biological activity or

environmental harm.

For any spills or accidental releases, consult the supplier's SDS for immediate response

measures, which typically involve containing the spill with absorbent material, decontaminating

the area, and collecting all materials for disposal as hazardous waste. Always wear appropriate

PPE, including gloves, safety glasses, and a lab coat, when handling BMS-986189 and its

waste.

Disclaimer: This information is intended as a guide and should be supplemented by your

institution's specific policies and procedures for hazardous waste management. Always consult
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with your Environmental Health and Safety department for guidance on the proper disposal of

any research compound.

To cite this document: BenchChem. [Proper Disposal of BMS-986189: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12365895#bms-986189-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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